Cas no 1804650-62-1 (2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804650-62-1
• MF: C₈H₃F₃IN₃O₃
• MW: 373.027404069901
• CID: 4814533
• Update Time: 2025-06-08

2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C8H3F3IN3O3/c9-8(10,11)18-5-3-14-7(12)4(1-2-13)6(5)15(16)17/h3H,1H2
• InChI Key： AYUAXXINHYRVBI-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 2.2
• Topological Polar Surface Area: 91.7

Additional information on 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile

Professional Introduction to 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804650-62-1)

2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804650-62-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an iodo group, a nitro group, and a trifluoromethoxy substituent, make it a versatile building block for further chemical modifications.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a crucial component in the development of drugs targeting various diseases. The iodo group at the 2-position of the pyridine ring enhances its reactivity, making it susceptible to nucleophilic substitution reactions, which are widely employed in medicinal chemistry to introduce new functional groups.

The nitro group at the 4-position and the trifluoromethoxy group at the 5-position further contribute to the compound's chemical diversity. The nitro group is known for its ability to influence electronic properties and can be reduced to an amine, providing another pathway for functionalization. The trifluoromethoxy group, on the other hand, introduces electron-withdrawing effects and can enhance metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. Pyridine derivatives have shown promise in this area due to their ability to interact with biological targets such as receptors and enzymes. Specifically, 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile has been explored as a precursor in the synthesis of potential neuroprotective agents. Research has indicated that compounds with similar structural motifs may exhibit inhibitory effects on enzymes involved in neurodegenerative processes.

Moreover, the compound's acetonitrile moiety at the 3-position provides a site for further derivatization, allowing chemists to explore different pharmacophores. This flexibility has made it a valuable reagent in synthetic chemistry labs aiming to develop new drug candidates. The acetonitrile group can be converted into various functional groups through reactions such as hydrolysis or reduction, expanding its utility in medicinal chemistry applications.

The synthesis of 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods often include palladium-catalyzed cross-coupling reactions, which are essential for introducing the iodo and other substituents onto the pyridine ring.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in agrochemicals. Pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The unique combination of functional groups in 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile makes it a promising candidate for developing new crop protection agents that are both effective and environmentally friendly.

The compound's properties have been extensively studied through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods have provided valuable insights into its molecular structure and reactivity. Additionally, computational studies have been conducted to predict its behavior in various chemical environments, aiding in the design of optimized synthetic routes.

Recent advancements in drug discovery technologies have highlighted the importance of high-throughput screening (HTS) platforms for identifying novel bioactive compounds. 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile has been utilized in HTS campaigns to screen libraries of compounds for biological activity. Its structural features have made it a useful tool in identifying lead compounds for further development.

The safety and handling of this compound are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE). Storage conditions must also be carefully controlled to prevent degradation or unwanted side reactions.

In conclusion, 2-Iodo-4-nitro-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804650-62-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to explore its applications in drug discovery and crop protection, underscoring its importance in modern chemistry.